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Compound of Interest

Compound Name: UV-123

CAS No.: 122586-52-1

Cat. No.: B570858 Get Quote

Executive Summary & Risk Profile
UV-123 (Bis-(1-octyloxy-2,2,6,6-tetramethyl-4-piperidinyl) sebacate) is a liquid Hindered Amine

Light Stabilizer (HALS).[1][2][3][4] While often classified with lower acute toxicity than

monomeric additives, its lipophilic nature and environmental persistence demand a rigorous

safety protocol.

The "Why" Behind the Protocol:

Viscosity Hazard: UV-123 is a viscous liquid.[2][5] The primary operational risk is not

inhalation, but surface contamination via drips, "stringing" during pipetting, and transfer to

door handles or instrumentation.[1]

Sensitization Potential: While some Safety Data Sheets (SDS) list it as non-hazardous,

industrial best practice treats hindered amines as potential skin sensitizers (H317) upon

prolonged contact.[2]

Environmental Toxicity: It is classified as H411/H413 (Toxic to aquatic life with long-lasting

effects).[1] "Zero Discharge" to drains is the absolute standard.
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This matrix is designed to be self-validating: the level of protection scales with the potential

energy of the task (pressure, heat, volume).[1][2]

Table 1: Task-Based PPE Requirements
Hazard
Zone

Operational
Context

Hand
Protection

Eye/Face
Protection

Body
Defense

Respiratory

Zone A: Low

Risk

Closed

container

transport;

Storage

inspection.[1]

[2]

Nitrile

(Standard)

(Thickness:

≥0.11 mm)

Safety

Glasses(Side

shields

required)

Lab

Coat(Cotton/

Poly blend)

None

required.[1]

Zone B:

Standard

Benchtop

dispensing

(<1L);

Pipetting;

Weighing.

Nitrile

(Extended

Cuff)

(Thickness:

≥0.11

mm)Double-

gloving

recommende

d.[1]

Chemical

Splash

Goggles(Indir

ect venting)

Lab

Coat(Buttone

d, sleeves

down)

None

required (if

fume hood

active).[1]

Zone C: High

Risk

Bulk transfer

(>1L);

Heating

(>60°C);

Aerosol

generation.[2]

Nitrile (Heavy

Duty)

(Thickness:

≥0.4

mm)Breakthr

ough time

>480 min.

Face Shield +

Goggles(Full

face

protection)

Tyvek®

Apron/Sleeve

Covers(Imper

vious to oils)

Half-Face

Respirator(P9

5 + Organic

Vapor

Cartridge)
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Scientist's Note: UV-123 is highly lipophilic. Latex gloves are insufficient as they degrade rapidly

upon contact with sebacate esters. Always inspect gloves for physical degradation (swelling) if

contact occurs.

Operational Workflow & Logic
The following diagram illustrates the decision logic for safe handling. This ensures that safety is

proactive, not reactive.

Figure 1: PPE & Handling Decision Tree
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START: UV-123 Handling Task

Assess Volume & State

Small Volume (<100 mL)
Ambient Temp

Large Volume (>1L)
OR Heated (>60°C)

Is Fume Hood Available?

PROTOCOL B:
Double Nitrile (0.4mm)

Face Shield
Organic Vapor Resp.

PROTOCOL A:
Standard Nitrile Gloves

Splash Goggles
Absorbent Bench Mat

Yes STOP: Secure Ventilation
Use Snorkel or Hood

No

EXECUTE: Reverse Pipetting
(Prevent Drips)

WASTE: Solid/Liquid Chemical Waste
(NO DRAIN DISPOSAL)

Click to download full resolution via product page
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Caption: Decision logic for scaling PPE based on volume and thermal energy to prevent

exposure.

Detailed Handling Protocols
Protocol A: Dispensing & Aliquoting (Viscosity
Management)
The high viscosity of UV-123 creates a risk of "stringing"—where thin threads of liquid bridge

the gap between the source and receiving container, leading to contamination.[1][2]

Preparation:

Place a chemically resistant bench liner (absorbent side up) in the fume hood.

Have a dedicated "waste beaker" with a disposable wiper inside for tip ejection.

Technique (Reverse Pipetting):

Depress the pipette plunger past the first stop to the second stop.

Immerse the tip into the UV-123.

Slowly release the plunger to draw up the liquid (preventing bubbles).[2]

Dispense by pressing only to the first stop.

Crucial Step: Touch the tip to the inner wall of the receiving vessel to break the surface

tension "string."

Cleanup:

Wipe the bottle rim immediately with a dry Kimwipe, then a solvent-dampened wipe

(Ethanol or Isopropanol) before recapping.[1]

Protocol B: Spill Management (The "Contain & Claim"
Method)
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Because UV-123 is toxic to aquatic life, a spill must never reach a floor drain.[1][2]

Isolate: Inform nearby personnel. Mark the zone.

Contain: Use vermiculite or polypropylene absorbent pads to ring the spill.[2] Do not use

water (UV-123 is immiscible and will spread).[1]

Absorb: Work from the outside in.

Clean: Once bulk liquid is removed, scrub the surface with a soap/water solution or an

organic solvent (Acetone/Ethanol) to remove the oily residue.[2]

Disposal: All contaminated pads must go into Solid Hazardous Waste, not general trash.

Waste Disposal & Environmental Stewardship
Core Directive: UV-123 is an H411/H413 substance.[2] Under no circumstances should it be

poured down the sink.

Table 2: Disposal Classification
Waste Stream Composition Disposal Container

Labeling
Requirement

Liquid Waste

Pure UV-123; Solvent

rinses

(Acetone/EtOH).[1]

HDPE Carboy

(Solvent Compatible).

"Hazardous Waste:

Toxic to Aquatic Life,

Organic Solvents."

Solid Waste

Contaminated gloves,

pipette tips, bench

liners.[1][2]

Double-bagged

Polyethylene.

"Hazardous Debris:

Contaminated with

HALS."

Empty Containers
"RCRA Empty" (<3%

residue).[2]

Rinse 3x with solvent

(collect rinsate).

Deface label; Recycle

or Trash (per local

EHS rules).

Emergency Response
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Skin Contact: Wash thoroughly with soap and water for 15 minutes.[2] Solvents (like

acetone) should be avoided on skin as they may increase permeation.

Eye Contact: Rinse cautiously with water for 15 minutes.[6][7][8] Remove contact lenses if

present.[6][7][9] Seek medical attention if irritation persists.

Ingestion: Do NOT induce vomiting. Rinse mouth.[6][10] Call a poison center immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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